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Compound of Interest

Compound Name:
Methyl 2-(5-methylfuran-2-

yl)benzoate

Cat. No.: B071460 Get Quote

CAS Number: 159448-56-3[1][2]

Introduction
Methyl 2-(5-methylfuran-2-yl)benzoate is a chemical compound with the molecular formula

C₁₃H₁₂O₃. It is registered under CAS number 159448-56-3. Despite its clear identification, a

comprehensive review of publicly available scientific literature and chemical databases reveals

a significant lack of in-depth technical data for this specific molecule. There is no readily

available information regarding its synthesis, spectroscopic characterization, biological activity,

or potential applications in research and drug development.

This guide, therefore, aims to provide relevant information for researchers and scientists by

focusing on the synthesis and biological activities of closely related furan and methyl benzoate

derivatives. The methodologies and findings presented for these related compounds may offer

valuable insights for the potential synthesis and investigation of Methyl 2-(5-methylfuran-2-
yl)benzoate.

Synthesis of Related Furan and Methyl Benzoate
Derivatives
While a specific protocol for Methyl 2-(5-methylfuran-2-yl)benzoate is not available, the

synthesis of substituted methyl benzoates and furans is well-documented. A general approach
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to synthesizing the target molecule could involve a Suzuki or Stille coupling reaction between a

methyl 2-halobenzoate and a 5-methyl-2-furanylboronic acid (or stannane) derivative, followed

by esterification if starting from the corresponding benzoic acid.

As a more concrete example, the synthesis of a related compound, (±)-((2S,5R)-5-

(Acetoxymethyl)tetrahydrofuran-2-yl)methyl Benzoate, has been described and involves a

multi-step process.[3]

Example Experimental Protocol: Synthesis of (±)-
((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl
Benzoate[3]
A detailed protocol for the synthesis of a related tetrahydrofuran derivative is provided below as

a reference for general laboratory techniques in this area of chemistry.

Oxidative Cyclization of 1,5-hexadiene: To a suspension of sodium periodate (2.61 g, 26.8

mmol, 2.2 equiv.) absorbed on wet silica in a mixture of tetrahydrofuran/CH₂Cl₂ (9:1, 244

mL), 1,5-hexadiene (1.0 g, 12.2 mmol) is added. The mixture is cooled to 0 °C.

Catalyst Addition: Ruthenium trichloride (0.2 mol%, 244 μL from a 0.1 M stock solution in

H₂O) is added dropwise to the stirred suspension.

Mono-benzoylation: The crude THF-diol product from the previous step is dissolved in

pyridine (1.5 mL), and benzoyl chloride (0.5 equiv.) is added. The mixture is stirred at room

temperature for 16 hours.

Acetylation: The crude mono-benzoylated product is then acetylated with acetic anhydride in

pyridine overnight.

Purification: The final product is purified by preparative Thin Layer Chromatography (TLC) on

silica gel.

Biological Activity of Related Compounds
No biological activity data has been published for Methyl 2-(5-methylfuran-2-yl)benzoate.

However, studies on other furan derivatives have revealed potential cytotoxic and antibacterial
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activities. For instance, Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC), isolated from

Streptomyces zerumbet W14, has been evaluated for its biological effects.[4][5]

Cytotoxicity Data for Methyl 5-(hydroxymethyl)furan-2-
carboxylate (MFC)
The cytotoxic activity of MFC was tested against several cell lines, with the following 50%

inhibitory concentration (IC₅₀) values reported:

Cell Line IC₅₀ (μg/mL) Cell Type

HeLa 64.00 Human cervical cancer

HepG2 102.53 Human liver cancer

L929 239.06 Mouse fibroblast (normal)

LLC-MK2 >512.00
Monkey kidney epithelial

(normal)

Data sourced from Science Alert.[4][5]

Antibacterial Activity of Methyl 5-(hydroxymethyl)furan-
2-carboxylate (MFC)
MFC has demonstrated antibacterial activity, particularly against Gram-positive bacteria.[4][5]
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Bacterial Strain Activity

Staphylococcus aureus High

Bacillus cereus High

Bacillus subtilis High

Escherichia coli Moderate

Salmonella Typhi Moderate

Serratia marcescens Moderate

Pseudomonas aeruginosa Moderate

Data sourced from Science Alert.[4][5]

Experimental Workflows and Diagrams
As no specific experimental workflows for Methyl 2-(5-methylfuran-2-yl)benzoate are

available, a generalized workflow for the synthesis of a related furan derivative is presented

below.

Generalized Synthetic Workflow for a Furan Derivative

Starting Materials
(e.g., 1,5-hexadiene)

Oxidative Cyclization
(RuCl₃, NaIO₄) THF-diol Intermediate Benzoylation

(Benzoyl Chloride, Pyridine)
Mono-benzoylated

Intermediate
Acetylation

(Acetic Anhydride, Pyridine)
Purification

(Preparative TLC)
Final Product

(e.g., (±)-((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl Benzoate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS NO. 159448-56-3 | 2-(5-METHYL-FURAN-2-YL)-BENZOIC ACID METHYL ESTER |
C13H12O3 [localpharmaguide.com]

3. (±)-((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl Benzoate [mdpi.com]

4. ((2R,3S,5S)-3-(Benzoyloxy)-5-cyanotetrahydrofuran-2-yl)methyl benzoate | C20H17NO5 |
CID 11100232 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. scialert.net [scialert.net]

To cite this document: BenchChem. [Technical Guide: Methyl 2-(5-methylfuran-2-
yl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071460#methyl-2-5-methylfuran-2-yl-benzoate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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